Cas no 222608-06-2 (Denatonium Hydroxide)

• Product Name: Denatonium Hydroxide
• CAS No: 222608-06-2
• MF: C₂₁H₃₀N₂O₂
• MW: 342.475105762482
• CID: 244382
• PubChem ID: 16726150
• Update Time: 2025-06-07

Denatonium Hydroxide Chemical and Physical Properties

Names and Identifiers

• Ethanaminium,2-[(2,6-dimethylphenyl)amino]-N,N-diethyl-2-oxo-N-(phenylmethyl)-, hydroxide(1:1)
• Benzenemethanaminium,N-[2-[(2,6-dimethylphenyl)amino]-2-oxoethyl]-N,N-diethyl-, hydroxide (9CI)
• DENATONIUM HYDROXIDE
• SCHEMBL4393602
• XJUUDTMUUDAAPP-UHFFFAOYSA-N
• N-{2-[(2,6-dimethylphenyl)-amino]-2-oxoethyl}-N,N-diethyl-benzenemethanaminium hydroxide
• 222608-06-2
• Denatonium Hydroxide

• Inchi： 1S/C21H28N2O.H2O/c1-5-23(6-2,15-19-13-8-7-9-14-19)16-20(24)22-21-17(3)11-10-12-18(21)4;/h7-14H,5-6,15-16H2,1-4H3;1H2
• InChI Key： XJUUDTMUUDAAPP-UHFFFAOYSA-N
• SMILES： O=C(C[N+](CC)(CC)CC1C=CC=CC=1)NC1C(C)=CC=CC=1C.[OH-]

Computed Properties

• Exact Mass: 342.23100
• Monoisotopic Mass: 342.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 375
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.1Ų

Experimental Properties

• PSA: 52.16000
• LogP: 4.19490